3-(4-methylbenzyl)-6-((3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)methyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one

• IUPAC Name: 3-[(4-methylphenyl)methyl]-6-[(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)methyl]triazolo[4,5-d]pyrimidin-7-one
• InChI: InChI=1S/C19H15N7O2S/c1-12-4-6-13(7-5-12)9-26-18-16(22-24-26)19(27)25(11-20-18)10-15-21-17(23-28-15)14-3-2-8-29-14/h2-8,11H,9-10H2,1H3
• InChI Key: HNDNIKHNULWYLJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C3=C(C(=O)N(C=N3)CC4=NC(=NO4)C5=CC=CS5)N=N2
• Molecular Formula: C19H15N7O2S
• Molecular Weight: 405.4 g/mol
• CAS No.: 1207005-74-0

Description

3-(4-methylbenzyl)-6-((3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)methyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one is a useful research compound. Its molecular formula is C19H15N7O2S and its molecular weight is 405.44. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

The synthesis of novel heterocyclic compounds, such as those incorporating triazolo, thiadiazol, and pyrimidinone moieties, often involves multi-step reaction sequences. For instance, a study detailed a facile synthesis process for creating novel fused [1,2,4]triazolo[3,4-b][1,3,4]thiadiazol derivatives, showcasing the complex chemistry involved in generating these compounds (Nagaraju et al., 2013). Such syntheses typically employ starting materials that undergo condensation with various substituted aromatic carboxylic acids, demonstrating the intricate approaches needed to construct these complex heterocycles.

Antimicrobial Activity

The exploration of novel heterocyclic compounds often extends to their biological activities, including antimicrobial effects. Research has shown that compounds with triazolo, thiadiazol, and pyrimidinone rings exhibit significant antimicrobial properties. For example, certain synthesized compounds were found to have substantial activity against a range of microbial organisms, highlighting their potential as antimicrobial agents (Suresh et al., 2016). This indicates the potential application of such compounds in developing new antimicrobial therapies.

Structural and Activity Analysis

Further investigations into these compounds include detailed structural elucidation and activity assessments. Techniques such as X-ray diffraction, NMR spectroscopy, and Hirshfeld surface analysis are employed to determine the precise structural characteristics of these molecules (Lahmidi et al., 2019). These studies not only provide insights into the compounds' molecular frameworks but also contribute to understanding their interaction mechanisms with biological targets, which is crucial for further application development.